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Compound of Interest

Compound Name: Solvent yellow 19

Cat. No.: B082571 Get Quote

For researchers, scientists, and drug development professionals seeking high-purity "Solvent
Yellow 19," this technical guide provides a summary of commercially available sources and a

review of its technical specifications based on publicly available data. While the primary

applications of Solvent Yellow 19 are in the industrial sector for coloring plastics, inks, and

coatings, this document consolidates the available information for potential scientific

applications.

Commercial Suppliers
A number of chemical suppliers and manufacturers offer Solvent Yellow 19, though a specific

"high-purity" or "biomedical research" grade is not commonly marketed. Researchers should

inquire directly with these suppliers for certificates of analysis and detailed purity information.

Identified Commercial Sources:

Cangzhou Xincheng Weiye Chemical Co., Ltd: A specialized producer of various solvent

dyes, including Solvent Yellow 19.[1]

Dimacolor Industry Group Co., Ltd: A manufacturer and supplier of Solvent Yellow 4G

(Solvent Yellow 19).[2]

Hangzhou Epsilon Chemical Co.,Ltd: Offers Solvent Yellow 19 and provides technical data

sheets and material safety data sheets.[3]
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Precise Color: A manufacturer of Solvent Yellow 19.

Taiwan Dyestuffs & Pigments Corp.: Lists Solvent Yellow 19 among its solvent dye

products.[4]

World Chem Corporation: An Indian supplier of various dyestuffs, including Solvent Yellow
19.

Xcolor Pigment: A supplier providing technical properties and solubility data for Solvent
Yellow 19.[5]

Online Chemical Marketplaces: Platforms such as ECHEMI and ChemicalBook list multiple

suppliers of Solvent Yellow 19.[6]

Technical Data Summary
The following tables summarize the quantitative data for Solvent Yellow 19 gathered from

various supplier technical data sheets.

Table 1: General Properties of Solvent Yellow 19

Property Value Reference

CAS Number 10343-55-2 [2][3][6]

C.I. Number 13900:1 [2][3]

Molecular Formula C16H11CrN4O8S [2][6]

Molecular Weight 471.34 g/mol [2][6]

Appearance Yellow to Bluish Yellow Powder [1][2]

Complex Type 1:1 Cr [2]

Table 2: Physical and Chemical Properties of Solvent Yellow 19
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Property Value Reference

Heat Resistance 180 °C (min) [2]

Light Fastness 5-6 [2]

Acid Resistance 4 [2]

Alkali Resistance 4 [2]

Water Resistance 5 [2]

Density 1.35 g/cm³ [2]

Water Soluble ≤ 1.0% [2]

Volatiles (105 °C) ≤ 1.0% [2]

Table 3: Solubility of Solvent Yellow 19 in Various Solvents

Solvent Solubility (g/L) Reference

Alcohol 300 [5][7]

1-methoxy-2-propanol 500 [5][7]

n-propanol 400 [5][7]

2-ethoxyethanol 500 [5][7]

Methyl Ethyl Ketone (MEK) 500 [5][7]

Ethyl Acetate 400 [5][7]

Toluene 400 [5][7]

Experimental Protocols
Detailed experimental protocols for the use of Solvent Yellow 19 in a research or drug

development context are not readily available in the public domain. The predominant literature

focuses on its industrial applications. However, a general overview of its manufacturing process

can be described.
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General Manufacturing Process
The synthesis of Solvent Yellow 19 typically involves a multi-step chemical process:

Diazotization: The process begins with the diazotization of 3-Amino-2-hydroxy-5-

nitrobenzenesulfonic acid.[6]

Coupling: The resulting diazonium salt is then coupled with 3-Oxo-N-phenylbutanamide.[6]

Complexation: The subsequent intermediate is treated with a chromium-containing

compound to form the final metal complex dye.[7]

Purification and Isolation: The final product is then purified, likely through filtration and

washing, to remove unreacted starting materials and byproducts.[8] The purification process

may involve steps to achieve the desired particle size and physical form.

Visualizations
As no specific signaling pathways involving Solvent Yellow 19 have been identified in the

available literature, the following diagram illustrates the general manufacturing workflow as

described above.
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Caption: General Manufacturing Workflow for Solvent Yellow 19.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b082571?utm_src=pdf-body-img
https://www.benchchem.com/product/b082571?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082571?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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